Cas no 34214-91-0 (Disiloxane, 1,1,3,3-tetramethyl-1,3-dioctadecyl-)

• Product Name: Disiloxane, 1,1,3,3-tetramethyl-1,3-dioctadecyl-
• CAS No: 34214-91-0
• MF: C₄₀H₈₆OSi₂
• MW: 639.281255245209
• CID: 3944457
• PubChem ID: 584031
• Update Time: 2025-04-22

Disiloxane, 1,1,3,3-tetramethyl-1,3-dioctadecyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1,1,3,3-tetramethyl-1,3-dioctadecyl-
• Bis(Octadecyldimethylsilyl)Disiloxane
• 34214-91-0
• 1,1,3,3-Tetramethyl-1,3-dioctadecyldisiloxane #

• Inchi： 1S/C40H86OSi2/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-42(3,4)41-43(5,6)40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2/h7-40H2,1-6H3
• InChI Key： PYODGCJJJQBIIO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCCCCCCCCCCCCCCCC)O[Si](C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 638.62172043Da
• Monoisotopic Mass: 638.62172043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 43
• Rotatable Bond Count: 36
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų